Cas no 62119-83-9 (2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene)

• Product Name: 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene
• CAS No: 62119-83-9
• MF: C₇H₉BrOS
• MW: 221.114760160446
• MDL: MFCD19351444
• CID: 4655950
• PubChem ID: 22714302
• Update Time: 2025-06-08

2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)propan-2-ol
• 2-Thiophenemethanol, 5-bromo-α,α-dimethyl-
• 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene

• MDL： MFCD19351444
• Inchi： 1S/C7H9BrOS/c1-7(2,9)5-3-4-6(8)10-5/h3-4,9H,1-2H3
• InChI Key： NDHQIRSJBXYKBH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)S1)(O)(C)C

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 257.4±25.0 °C at 760 mmHg
• Flash Point: 109.5±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene

2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene (CAS No. 62119-83-9): An Overview of Its Properties and Applications

2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene (CAS No. 62119-83-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine atom and a hydroxy-methyl group attached to a thiophene ring. These functionalities make it an attractive building block for the synthesis of more complex molecules with diverse applications.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromatic stability and electronic properties. The presence of the bromine atom in the 2-position of the thiophene ring provides a reactive site for various substitution reactions, making 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene an excellent starting material for the synthesis of brominated derivatives. The 1-hydroxy-1-methylethyl group, on the other hand, introduces additional reactivity and functionalization possibilities, enhancing the compound's utility in synthetic chemistry.

Recent research has highlighted the potential of 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene in the development of novel pharmaceuticals. Studies have shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene demonstrated significant inhibition of cancer cell growth in vitro, suggesting their potential as lead compounds for drug discovery.

In addition to its pharmaceutical applications, 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene has also found use in materials science. The thiophene ring is a key component in conjugated polymers and organic semiconductors, which are essential for the development of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromine atom can be used as a handle for further functionalization, allowing for the fine-tuning of electronic properties and device performance.

The synthesis of 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene typically involves multistep processes that leverage well-established synthetic methods. One common approach involves the bromination of a thiophene derivative followed by the introduction of the hydroxy-methyl group through selective functionalization reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, making it easier to produce high-purity 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene on both laboratory and industrial scales.

The physical and chemical properties of 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene are well-documented. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. Its molecular weight is 233.09 g/mol, and it has a density of approximately 1.4 g/cm³.

Safety considerations are an important aspect when handling 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene. While it is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 2-Bromo-5-(1-hydroxy-1-methylethyl)thiophene (CAS No. 62119-83-9) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive starting material for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.